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Compound of Interest

Compound Name: 4-lodo-3-methyl-1H-pyrazole

Cat. No.: B103845

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis, characterization, and
potential applications of iodo-methyl-pyrazoles, with a focus on isomers of 4-lodo-3-methyl-
1H-pyrazole. While direct experimental data for 4-lodo-3-methyl-1H-pyrazole is not readily
available in public literature, this document details the properties and synthesis of closely
related, and often isomeric, compounds that are crucial for research and development in
medicinal chemistry and materials science. The pyrazole scaffold is a significant
pharmacophore, and its halogenated derivatives are key intermediates in the synthesis of a
wide range of biologically active molecules.[1]

Core Compound and Isomer Identification

Direct synthesis and characterization data for 4-lodo-3-methyl-1H-pyrazole are scarce in the
reviewed literature. However, the existence of this substitution pattern is confirmed by the
availability of derivatives such as Methyl 4-iodo-3-methyl-1H-pyrazole-5-carboxylate (CAS
No. 1290964-42-9).[2]

This guide will focus on the following well-characterized and synthetically accessible isomers
and related compounds, providing a valuable resource for researchers working with this class
of molecules.
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Table 1: Physicochemical Properties of Selected lodo-

Methyl-Pyrazoles and Related Compounds

Molecular

Compound CAS Molecular Weight ( Physical Melting
ei
Name Number Formula L Form Point (°C)
g/mol )
4-lodo-1-
methyl-1H- 39806-90-1 C4H5IN2 208.00 Solid 59-64
pyrazole
3-lodo-1-
92525-10-
methyl-1H- - C4H5IN2 208.00[3]
pyrazole
4-lodo-1,3,5-
_ 51660-65-
trimethyl-1H- 2141 C6H9IN2 236.05[4]
pyrazole
4- .
3469-69-0[5] C3H3IN2 193.97[5] Solid 108-110[5]
lodopyrazole
4-lodo-3-
trifluoromethy  866638-72-4 C4H2F3IN2 261.97 Solid
[-1H-pyrazole
4-iodo-3-
methyl-5-(1-
pyrrolidinylme  Not Available C9H14IN3 291.135[6]
thyl)-1H-
pyrazole

Synthesis of lodo-Methyl-Pyrazoles

The synthesis of iodo-methyl-pyrazoles can be achieved through various synthetic routes,
primarily involving the iodination of a pre-formed pyrazole ring or the cyclization of appropriately
substituted precursors.

lodination of Methyl-Pyrazoles
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A common strategy for the synthesis of 4-iodo-pyrazoles involves the direct iodination of the
corresponding pyrazole. For instance, 1-methyl-4-iodopyrazole can be synthesized from 1-
methylpyrazole.

Experimental Protocol: Synthesis of 1-Methyl-4-iodopyrazole[7]

Mixing of Reactants: 1-methylpyrazole and iodine are mixed.

e Heating: The mixture is heated to a temperature between 40-80 °C.

» Addition of Oxidant: An aqueous solution of an oxidant (e.qg., nitric acid, iodic acid, hydrogen
peroxide) is added dropwise to the reaction mixture. The oxidant reacts with the hydrogen
iodide generated during the reaction to produce more iodine, driving the reaction to
completion.

o Neutralization: After the reaction is complete, an alkaline solution (e.g., sodium hydroxide) is
added to adjust the pH to 6-8.

o Crystallization: The solution is cooled to induce crystallization of the product, which is then
collected by filtration.
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Reactants

1-Methylpyrazole

Process Product

. Mixing and Heating - . Neutralization Cooling and .
| (40-80 °C) lodination Reaction (pH 6-8) Crystallization 9 1-Methyl-4-iodopyrazole
Oxidant

Reactants

TFA (catalytic)
Y
BRI If N-H Protection Reaction i E e GE \ 1-(1-Ethoxyethyl)-3-iodo-
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Process Product

Ethyl 3-iodo-4-methyl-1H-pyrazole
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: Synthesis, Properties, and
Applications of lodo-Methyl-Pyrazoles]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b103845#4-iodo-3-methyl-1h-pyrazole-cas-number-
and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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